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Compound of Interest

Compound Name: Dilauryl maleate

Cat. No.: B1606050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the tribological performance of Dilauryl
maleate, a potential lubricant additive. Due to the limited availability of specific experimental

data for Dilauryl maleate in publicly accessible literature, this guide establishes a performance

benchmark by comparing it against well-characterized lubricant additives. The data presented

is intended to provide a reference framework for future experimental evaluations.

Comparative Tribological Data
The following table summarizes the typical tribological performance of common lubricant

additives and base oils under standardized test conditions. This data serves as a benchmark

for evaluating the potential performance of Dilauryl maleate. The primary metrics used for

comparison are the Coefficient of Friction (COF) and the Wear Scar Diameter (WSD), which

are critical indicators of a lubricant's efficiency and anti-wear properties.
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Lubricant/Addi
tive (in Base
Oil)

Test Method
Coefficient of
Friction (COF)

Wear Scar
Diameter
(WSD) (mm)

Reference

Base Oil (Group

I/II)
ASTM D4172 0.08 - 0.12 0.50 - 0.80 [1]

Zinc

Dialkyldithiophos

phate (ZDDP)

ASTM D4172 0.05 - 0.09 0.35 - 0.50 [2][3]

Molybdenum

Dithiocarbamate

(MoDTC)

ASTM D4172 0.04 - 0.07 0.40 - 0.60 [4]

Glycerol

Monooleate

(GMO)

ASTM D4172 0.06 - 0.10 0.45 - 0.65 [5]

Esters (General) ASTM D4172 0.05 - 0.08 0.40 - 0.55 [5]

Dilauryl Maleate ASTM D4172
Data Not

Available

Data Not

Available

Note: The performance of additives can vary significantly based on their concentration, the type

of base oil used, and the specific test parameters. The values presented are representative

ranges found in tribological studies.

Experimental Protocol: Four-Ball Wear Test (ASTM
D4172)
To quantitatively assess the tribological performance of Dilauryl maleate, the ASTM D4172

standard test method is recommended.[6][7][8] This method evaluates the anti-wear properties

of lubricating fluids in sliding contact.

Objective: To determine the wear preventive characteristics of a lubricating fluid by measuring

the wear scar diameter on steel balls.

Apparatus:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.researchgate.net/figure/Coefficient-of-friction-for-various-lubricating-oils_fig1_290230326
https://jest.journals.ekb.eg/article_249534.html
https://jest.journals.ekb.eg/article_249535_b7561f1ab7bd870b82424c5e5a3684f4.pdf
https://www.machinerylubrication.com/Read/32038/understanding-friction-modifiers
https://www.mdpi.com/2075-4442/11/3/109
https://www.mdpi.com/2075-4442/11/3/109
https://www.benchchem.com/product/b1606050?utm_src=pdf-body
https://store.astm.org/d4172-94r04.html
https://store.astm.org/d4172-21.html
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D4172-21.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Four-Ball Wear Test Machine

Steel Balls (AISI E-52100 steel, 12.7 mm diameter)[8]

Microscope (for measuring wear scar diameter)

Temperature Controller

Torque Recorder

Procedure:

Preparation: Thoroughly clean the steel balls and the test cup with a suitable solvent (e.g.,

hexane) and allow them to dry completely.

Assembly: Clamp three steel balls securely in the test cup. Place the fourth ball in the chuck

of the motor-driven spindle.

Lubricant Addition: Pour the test lubricant (base oil with a specified concentration of Dilauryl
maleate) into the test cup to a level that covers the three stationary balls.

Test Conditions:

Temperature: Heat the lubricant to the specified test temperature, typically 75°C.[8]

Speed: Set the rotational speed of the top ball to 1200 rpm.[8]

Load: Apply a load of 147 N or 392 N (15 kgf or 40 kgf).[8]

Duration: Run the test for a duration of 60 minutes.[8]

Measurement: After the test, clean the three lower balls and measure the diameter of the

wear scars on each ball in two directions (parallel and perpendicular to the direction of

sliding) using the microscope.

Reporting: Calculate the average wear scar diameter from the six measurements. The

coefficient of friction is typically recorded continuously during the test.
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Visualization of Experimental Workflow and Logical
Relationships
The following diagrams illustrate the experimental workflow for tribological testing and the

logical relationship between lubricant components and performance.

Caption: Experimental workflow for the Four-Ball Wear Test.

Caption: Signaling pathway from lubricant components to performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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